2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one

• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 2-(aminomethyl)-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H11NO/c11-6-8-5-7-3-1-2-4-9(7)10(8)12/h1-4,8H,5-6,11H2
• InChI Key: KXUUDDZCFLULBF-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)C2=CC=CC=C21)CN

Description

2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one is a bicyclic ketone derivative featuring a fused indane scaffold with an aminomethyl substituent at the C2 position. This structure combines the rigidity of the indenone core with the functional versatility of the primary amine group, making it a valuable intermediate in medicinal chemistry and drug design. The compound’s reactivity is influenced by the electron-withdrawing ketone group and the nucleophilic aminomethyl moiety, enabling diverse synthetic modifications, such as Schiff base formation or Mannich reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one typically involves the reaction of indanone with formaldehyde and ammonia or an amine under acidic or basic conditions. One common method is the Mannich reaction, where indanone reacts with formaldehyde and an amine in the presence of an acid catalyst to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like halides or alkoxides can be used under basic conditions.

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols .

Scientific Research Applications

Based on the search results, here's what is known about the applications of compounds related to "2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one":

Scientific Research Applications

2,3-dihydro-1H-indene derivatives:

• Improving agents These are used for treating anoxemic and hypoxic symptoms and syndromes .
• Cerebral activators : They act as amnesia and presbyophrenia curative agents .
• Treating agents : They are useful for breathing arrest and improving hypoxia linked to potassium cyanide poisoning .
• Prophylactics : Useful for preventing arrhythmia and heart failure caused by hypoxia .
• Anti-inflammatory and hypotensive agents .
• Immunosuppressive actions : They also have excellent immunosuppressive actions .
• Treating disturbances of consciousness : Useful for disturbances caused by cerebrovascular disorder, encephalitides, brain tumor, head injury, psychosis, metabolic disturbance, drug intoxication and disturbances caused by physical reasons .
• Improving agents : Also improves sequelae caused by diseases, syndromes and symptoms, furthermore, aprosexia, hyperkinetic syndrome, speech disturbance and mental development retardation .
• Antioxidants : The 2,3-dihydro-1H-indene derivatives and salts thereof are also useful as antioxidants for oils and fats being contained in processed foods .

2,3-dihydro-1H-indenes-1-amine:

• Intermediate in the preparation of anti-Parkinson's medicine rasagiline .

5-(Aminomethyl)-2,3-dihydro-1H-inden-1-one:

• Used as a building block for medicinal chemistry.
• The aminomethyl group can form hydrogen bonds with active sites of enzymes or receptors, leading to inhibition or activation of biological pathways.
• The indanone core provides structural stability and facilitates binding to hydrophobic pockets in proteins.

2-benzylideneindan-1-one analogs:

• Dual inhibitor of the AD-related targets acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B) .

Benzimidazole derivatives:

• Showed remarkable in vitro cyclooxygenase inhibition and significant reduction of edema volume compared to that of standard diclofenac at all time intervals .
• Exhibited prominent analgesic activity .
• Demonstrated notable reduction in edema compared to the standard drugs .
• Showed promising anti-inflammatory effect compared to standard indomethacin .

Compound	Applications
2,3-dihydro-1H-indene derivatives	Improving agents for anoxemic and hypoxic symptoms, cerebral activators, amnesia curative agents, anti-inflammatory, hypotensive, gastric juice secretion inhibitory actions, immunosupressive actions, treating disturbances of consciousness, improving agents for sequelae caused by diseases, syndromes and symptoms, furthermore, aprosexia, hyperkinetic syndrome, speech disturbance and mental development retardation, antioxidants for oils and fats being contained in processed foods.
2,3-dihydro-1H-indenes-1-amine	Intermediate in the preparation of anti-Parkinson's medicine rasagiline.
5-(Aminomethyl)-2,3-dihydro-1H-inden-1-one	Building block for medicinal chemistry, interaction with specific molecular targets, the aminomethyl group can form hydrogen bonds with active sites of enzymes or receptors, leading to inhibition or activation of biological pathways, the indanone core provides structural stability and facilitates binding to hydrophobic pockets in proteins.
2-benzylideneindan-1-one analogs	Dual inhibitor of the AD-related targets acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B).
Benzimidazole derivatives	Showed remarkable in vitro cyclooxygenase inhibition and significant reduction of edema volume compared to that of standard diclofenac at all time intervals, exhibited prominent analgesic activity, demonstrated notable reduction in edema compared to the standard drugs, showed promising anti-inflammatory effect compared to standard indomethacin.
2-Aminomethyl-1H-imidazole dihydrochloride, 98%,	Causes skin irritation, causes serious eye irritation, may cause respiratory irritation .

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one involves its interaction with molecular targets through its aminomethyl and carbonyl groups. These interactions can affect various biochemical pathways, depending on the specific application. For example, in medicinal chemistry, the compound may bind to enzymes or receptors, modulating their activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted 2-Benzylidene-2,3-dihydro-1H-inden-1-one Derivatives

Structural Features: These derivatives replace the aminomethyl group with aromatic or heteroaromatic substituents (e.g., hydroxybenzylidene, methoxybenzylidene) via condensation reactions ().

Phenolic Mannich Base Derivatives

Structural Features: Compounds like 2-[4-hydroxy-3-(aminomethyl)benzylidene]-2,3-dihydro-1H-inden-1-one incorporate both phenolic and aminomethyl groups via Mannich reactions .

Tetrazole-Thiol Derivatives

Structural Features: 2-((-1-substituted phenyl-1H-tetrazol-5-yl)thio)-2,3-dihydro-1H-inden-1-one derivatives replace the aminomethyl group with tetrazole-thiol moieties ().

Indole-Containing Derivatives

Structural Features : (E)-2-((1H-indol-3-yl)methylene)-2,3-dihydro-1H-inden-1-one incorporates an indole ring via benzylidene substitution .

Substituent Effects on Reactivity

Substituent	Synthetic Route	Key Reactivity
Aminomethyl	Mannich reaction	Nucleophilic amine; forms Schiff bases
Benzylidene	Aldol condensation	Conjugated π-system; stabilizes radicals
Tetrazole-thiol	Nucleophilic substitution	Redox-active; participates in metal chelation

Biological Activity

2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one is a compound characterized by its unique structure, which includes an aminomethyl group attached to a dihydroindenone core. Its molecular formula is C_{10}H_{13}N, with a molecular weight of 161.20 g/mol. The presence of both an amine and a ketone functional group contributes to its diverse biological activities.

The biological activity of 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one can be attributed to its ability to form hydrogen bonds and electrostatic interactions with various biological molecules. These interactions influence the activity of enzymes and receptors, making it a valuable compound in medicinal chemistry. The indanone structure enhances hydrophobic interactions, potentially increasing binding affinity to target proteins.

Anticancer Properties

Research indicates that 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one exhibits significant anticancer properties. It has been studied for its potential to inhibit cancer cell proliferation across various cell lines. For instance, compounds derived from this structure have shown promising results in inhibiting the growth of breast cancer and leukemia cell lines .

Case Study: Anticancer Activity

A study evaluated the inhibitory effects of several derivatives of 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one against multiple cancer cell lines. The results demonstrated that certain derivatives exhibited IC50 values comparable to established anticancer drugs, indicating their potential as therapeutic agents .

Other Biological Activities

In addition to its anticancer effects, this compound has been investigated for various other biological activities:

• Antimicrobial Activity : Preliminary studies suggest that 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one may possess antimicrobial properties, making it a candidate for further exploration in infectious disease treatment.
• Enzyme Inhibition : The compound has shown potential in inhibiting specific enzymes relevant to disease processes, including cholinesterases, which are important targets in neurodegenerative diseases .

Comparative Analysis with Similar Compounds

The following table compares 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one with structurally similar compounds regarding their unique features and biological activities:

Compound Name	Structure	Unique Features
6-(Aminomethyl)-2,3-dihydro-1H-indole	Indole Structure	Contains an indole ring instead of an indanone core.
5-(Aminomethyl)-2,3-dihydro-1H-inden-1-one	5-Aminomethyl Indenone	Features a different position for the aminomethyl group on the ring structure.
2-Aminomethyl-5-hydroxy-1H-indole-3-carboxylic acid	Hydroxy Indole	Incorporates hydroxyl and carboxylic acid functional groups.

This table illustrates the distinct chemical and biological properties of 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one compared to its analogs.